Cas no 39846-22-5 (Phosphorodichloridic acid, 2,2-dimethylpropyl ester)

• Product Name: Phosphorodichloridic acid, 2,2-dimethylpropyl ester
• CAS No: 39846-22-5
• MF: C₅H₁₁Cl₂O₂P
• MW: 205.019400835037
• CID: 3965232
• PubChem ID: 12545093
• Update Time: 2025-04-22

Phosphorodichloridic acid, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridic acid, 2,2-dimethylpropyl ester
• Neopentyl Phosphorodichloridate
• SY299198
• SCHEMBL9909518
• neopentyl dichlorophosphate
• 39846-22-5

• Inchi： 1S/C5H11Cl2O2P/c1-5(2,3)4-9-10(6,7)8/h4H2,1-3H3
• InChI Key： GQNAJJFEBAGWDL-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC(C)(C)C)Cl

Computed Properties

• Exact Mass: 203.9873720Da
• Monoisotopic Mass: 203.9873720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų